Cas no 105782-39-6 (1H-Imidazo[4,5-e]-1,2,4-triazine, 3-(methylthio)-)

• Product Name: 1H-Imidazo[4,5-e]-1,2,4-triazine, 3-(methylthio)-
• CAS No: 105782-39-6
• MF: C₅H₅N₅S
• MW: 167.191697835922
• CID: 1163179
• Update Time: 2024-07-26

1H-Imidazo[4,5-e]-1,2,4-triazine, 3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[4,5-e]-1,2,4-triazine, 3-(methylthio)-
• 7H-Imidazo[4,5-e]-1,2,4-triazine, 3-(methylthio)-

• Inchi： 1S/C5H5N5S/c1-11-5-8-3-4(9-10-5)7-2-6-3/h2H,1H3,(H,6,7,8,9,10)
• InChI Key： CNDJWAANEMSPHK-UHFFFAOYSA-N
• SMILES： N1=C2NC=NC2=NC(SC)=N1

Computed Properties

• Exact Mass: 167.02675

Experimental Properties

• Density: 1.79±0.1 g/cm3(Predicted)
• Boiling Point: 264.4±23.0 °C(Predicted)
• PSA: 62.53
• pka: -0.85±0.20(Predicted)